Cas no 124855-50-1 (4-Pentyn-1-ol, 5-(2-thienyl)-)

• Product Name: 4-Pentyn-1-ol, 5-(2-thienyl)-
• CAS No: 124855-50-1
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 1217241
• PubChem ID: 9989594
• Update Time: 2025-04-20

4-Pentyn-1-ol, 5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentyn-1-ol, 5-(2-thienyl)-
• 5-(thiophen-2-yl)pent-4-yn-1-ol
• 5-Thiophen-2-yl-pent-4-yn-1-ol
• 124855-50-1
• F8885-4200
• GNTCOJAXZZNZCU-UHFFFAOYSA-N
• SCHEMBL1142960
• AKOS026731778
• 5-thienyl-4-pentyn-1-ol
• DA-13612

• Inchi： 1S/C9H10OS/c10-7-3-1-2-5-9-6-4-8-11-9/h4,6,8,10H,1,3,7H2
• InChI Key： GNTCOJAXZZNZCU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C#CCCCO

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23